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Compound of Interest

Compound Name: Difuroyl Disulfide

Cat. No.: B12302429 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Bis(2-furfuryl) disulfide

Introduction
Bis(2-furfuryl) disulfide, also known as furfuryl disulfide, is an organic sulfur compound with the

chemical formula C₁₀H₁₀O₂S₂.[1][2] It is a significant volatile component responsible for the

characteristic aroma of roasted coffee and cooked beef.[3] This compound is characterized by

its potent, sulfurous, and often meaty aroma, making it a subject of interest in food chemistry

and flavor science.[3] This guide provides a detailed overview of its physicochemical

properties, analytical methodologies, and synthesis, tailored for researchers, scientists, and

professionals in drug development and related fields.

Physicochemical Properties
The key physicochemical properties of bis(2-furfuryl) disulfide are summarized in the table

below. These properties are critical for understanding its behavior in various matrices, its

stability, and its potential applications.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₂S₂ [1][2][3]

Molecular Weight 226.32 g/mol [1][2][3][4]

CAS Number 4437-20-1 [1][2][3]

Appearance Pale yellowish oily liquid [3][5]

Odor

Powerful, repulsive

sulfuraceous, roasted,

alliaceous, green, meaty

[3][5]

Melting Point 10-11 °C [3][4]

Boiling Point
112-115 °C at 0.5 mmHg; 229-

230 °C at 760 mmHg
[3][4]

Density 1.233 g/mL at 25 °C [3]

Refractive Index n20/D 1.585 [3]

Solubility
Slightly soluble in water;

soluble in oils
[4][5]

LogP (Octanol/Water) 4.03 [3][4]

Experimental Protocols & Methodologies
The characterization of bis(2-furfuryl) disulfide involves various analytical and synthetic

techniques. Below are methodologies cited in the literature.

Synthesis of Bis(2-furfuryl) disulfide
A general procedure for the synthesis of disulfides from thiols has been described, which can

be applied to produce bis(2-furfuryl) disulfide.[3]

Procedure:

A non-homogeneous mixture is prepared containing a thiol (in this conceptual example,

furfuryl mercaptan would be the precursor), potassium bromate (KBrO₃), ammonium
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molybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O), and a solvent system of acetonitrile/water

(CH₃CN/H₂O) in a 7:3 ratio.[3]

The reaction mixture is stirred at room temperature under an ambient atmosphere.[3]

The progress of the reaction is monitored using thin-layer chromatography (TLC) with a

mobile phase of ethyl acetate/n-hexane.[3]

Upon completion, dichloromethane (CH₂Cl₂) is added, and the mixture is filtered to isolate

the product.[3]
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Synthesis Workflow for Bis(2-furfuryl) disulfide
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Caption: A flowchart of the synthesis of bis(2-furfuryl) disulfide.
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Gas Chromatography (GC)
Gas chromatography is a primary technique for the identification and quantification of bis(2-

furfuryl) disulfide in complex mixtures, such as food aromas. The NIST Chemistry WebBook

provides data from various GC analyses.[1][6]

Typical GC Conditions:

Column Type: Capillary columns are typically used.[1]

Stationary Phases: Common stationary phases include DB-5, OV-101, CP-Sil 8CB-MS, SE-

54, and SE-30.[1][6]

Temperature Program: A temperature ramp is generally employed. For example, starting at

60°C, holding for 5 minutes, then increasing at a rate of 4 K/min to a final temperature of

250°C, held for 20 minutes.[1]

Carrier Gas: Helium is a commonly used carrier gas.[1]

Detection: Detection is often performed using a Flame Ionization Detector (FID) or coupled

with Mass Spectrometry (MS).[1]

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS), is essential

for the structural elucidation and confirmation of bis(2-furfuryl) disulfide. The NIST Mass

Spectrometry Data Center provides reference mass spectra obtained through electron

ionization (EI).[2] The fragmentation pattern in the mass spectrum serves as a chemical

fingerprint for unambiguous identification.
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Analytical Workflow for Compound Identification

Sample Preparation

Instrumental Analysis

Data Processing & Identification

Aroma Sample (e.g., Coffee)

Volatile Extraction (e.g., SPME)

Gas Chromatography (GC)

Inject

Mass Spectrometry (MS)

Separate & Elute

Analyze ChromatogramAnalyze Mass Spectrum

Compare to NIST Library

Identify Bis(2-furfuryl) disulfide

Click to download full resolution via product page

Caption: A general workflow for identifying bis(2-furfuryl) disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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